Cas no 1256804-23-5 (5-Hydroxypyridine-3-carbothioamide)

• Product Name: 5-Hydroxypyridine-3-carbothioamide
• CAS No: 1256804-23-5
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 6375154
• PubChem ID: 82668019
• Update Time: 2024-01-16

5-Hydroxypyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-hydroxypyridine-3-carbothioamide
• EN300-7235213
• 1256804-23-5
• 5-Hydroxypyridine-3-carbothioamide

• Inchi： 1S/C6H6N2OS/c7-6(10)4-1-5(9)3-8-2-4/h1-3,9H,(H2,7,10)
• InChI Key： NWWLZQHTPZSAIX-UHFFFAOYSA-N
• SMILES： S=C(C1C=NC=C(C=1)O)N

Computed Properties

• Exact Mass: 154.02008399g/mol
• Monoisotopic Mass: 154.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines